Cas no 24558-92-7 (Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt)

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt structure

24558-92-7 structure

Product Name:Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt

CAS No:24558-92-7

Molecular Formula:C₁₄H₂₁N₆O₇P^.C₁₇H₃₁N₃O

Molecular Weight:709.77388

CID:825377

PubChem ID:25098582

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt Properties

Names and Identifiers

- ADENOSINE 5'-MONOPHOSPHO-MORPHOLIDATE 4-MORPHOLINE-N,N'-DICYCLOHEXYLCARBOXAMIDINE SALT
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinic acid,N,N'-dicyclohexylmorpholine-4-carboximidamide
- Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt
- Adenosin-5'-phosphormorpholidat
- Adenosine 5 inverted exclamation marka-monophosphomorpholidate 4-morpholine-N,N inverted exclamation marka-dicyclohexylcarboxamidine salt
- adenosine 5'-phosphoromorpholidate 4-morpholine-N,N'-dicyclohexylcarboxamidine salt
- adenosine 5'-phosphoromorpholidate N,N'-dicyclohexyl-4-morpholinecarboxamidine salt
- adenosine-5'-phosphoromorpholidate 4-morpholine-N,N'-dicyclohexylcarboxamidine salt
- FT-0638432
- DTXSID80648702
- MFCD00171627
- Adenosine 5(2)-monophosphomorpholidate 4-morpholine-N,N(2)-dicyclohexylcarboxamidine salt
- (Z)-N,N'-dicyclohexylmorpholine-4-carboximidamide ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl morpholinophosphonate
- 24558-92-7
- Adenosine 5'-monophosphomorpholidate 4-morpholine-N,N'-dicyclohexylcarboxamidine salt
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinate;N,N'-dicyclohexyl-1-morpholin-4-ium-4-ylidenemethanediamine
- ZAA55892
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinic acid;N,N'-dicyclohexylmorpholine-4-carboximidamide
- N,N'-Dicyclohexylmorpholine-4-carboximidamide--5'-O-[hydroxy(morpholin-4-yl)phosphoryl]adenosine (1/1)
- Adenosine 5'-monophospho-morpholidate4-morpholine-N,N'-dicyclohexylcarboxamidine salt
- J-015566
- AT37886
- N,N'-Dicyclohexylmorpholine-4-carboximidamide ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl morpholinophosphonate
- VYSFOCCDQZWOQI-HZGXGGOMSA-N
- +Expand
- InChIKey： VYSFOCCDQZWOQI-HZGXGGOMSA-N
- Inchi： InChI=1S/C17H31N3O.C14H21N6O7P/c1-3-7-15(8-4-1)18-17(20-11-13-21-14-12-20)19-16-9-5-2-6-10-16;15-12-9-13(17-6-16-12)20(7-18-9)14-11(22)10(21)8(27-14)5-26-28(23,24)19-1-3-25-4-2-19/h15-16H,1-14H2,(H,18,19);6-8,10-11,14,21-22H,1-5H2,(H,23,24)(H2,15,16,17)/t;8-,10-,11-,14-/m.1/s1
- SMILES： [O-]P(=O)(OC[C@H]3O[C@@H](n2cnc1c(ncnc12)N)[C@H](O)[C@@H]3O)N4CCOCC4.O3CC/[N+](=C(/NC1CCCCC1)NC2CCCCC2)CC3

Computed Properties

Exact Mass: 709.36764665g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 9
Monoisotopic Mass: 709.36764665g/mol
Heavy Atom Count: 49
Complexity: 926
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 215Å²

Experimental Properties

Solubility: Methanol

Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AF65085-50mg	ADENOSINE 5'-MONOPHOSPHO-MORPHOLIDATE 4-MORPHOLINE-N,N'-DICYCLOHEXYLCARBOXAMIDINE SALT	24558-92-7	50mg	$599.00	2024-04-20
TRC	A281825-50mg	Adenosine 5'-Monophosphomorpholidate 4-Morpholine-N,N'-dicyclohexylcarboxamidine salt	24558-92-7	50mg	$ 161.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-214505-1 g	Adenosine 5'-monophosphomorpholidate 4-morpholine-N,N'-dicyclohexylcarboxamidine salt,	24558-92-7	1g	￥1,091.00	2023-07-11